Cas no 66522-52-9 (5'-sulfamoyl-2-chloroadenosine)

5'-Sulfamoyl-2-chloroadenosine is a modified nucleoside derivative characterized by the presence of a sulfamoyl group at the 5' position and a chloro substituent at the 2' position of the adenine base. This structural modification enhances its stability and potential as a biochemical tool, particularly in studies involving adenosine receptor interactions or nucleotide metabolism. The sulfamoyl group improves solubility and may influence binding affinity, while the 2-chloro substitution can alter base-pairing properties. This compound is useful in enzymatic assays, structural biology, and medicinal chemistry research, offering a versatile scaffold for probing nucleoside-related pathways or designing targeted inhibitors. Its synthetic accessibility further supports its utility in mechanistic investigations.

5'-sulfamoyl-2-chloroadenosine structure

66522-52-9 structure

Product Name:5'-sulfamoyl-2-chloroadenosine

CAS No:66522-52-9

MF:C₁₀H₁₃ClN₆O₆S

MW:380.764818906784

CID:964147

PubChem ID:125623

Update Time:2025-06-09

5'-sulfamoyl-2-chloroadenosine Chemical and Physical Properties

Names and Identifiers

- 5'-sulfamoyl-2-chloroadenosine
- 2-chloro-5'-sulfamoyladenosine
- CHEBI:223268
- AT-265
- Adenosine, 2-chloro-, 5'-sulfamate (ester)
- 66522-52-9
- Adenosine, 2-chloro-, 5'-sulfamate
- 2-Chloroadenosine 5'-sulfamate
- [(2R,3S,4R,5R)-5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl sulamate
- ((2R,3S,4R,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl sulfamate
- ((2R,3S,4R,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methylsulfamate
- [(2R,3S,4R,5R)-5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl sulfamate
- 2-chloro-5'-o-sulfamoyladenosine
- AT265
- 5'-O-sulfamoyl 2-chloroadenosine
- DTXSID40985140
- EO7
- CHEMBL3250749
- SCHEMBL2489469
- NSC797393
- A51191
- NSC-797393
- BDBM50462455
- AT 265
- 2-Chloro-9-(5-O-sulfamoylpentofuranosyl)-9H-purin-6-amine
- Antibiotic AT 265
- Dealanylascamycin
- GLXC-21040
- Inchi： 1S/C10H13ClN6O6S/c11-10-15-7(12)4-8(16-10)17(2-14-4)9-6(19)5(18)3(23-9)1-22-24(13,20)21/h2-3,5-6,9,18-19H,1H2,(H2,12,15,16)(H2,13,20,21)/t3-,5-,6-,9-/m1/s1
- InChI Key： JHUGCRSKMUFKHR-UUOKFMHZSA-N
- SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COS(N)(=O)=O)O1)O)O)N

Computed Properties

Exact Mass: 380.03079
Monoisotopic Mass: 380.0305810g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 565
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 197Å²

Experimental Properties

Density: 1.8170 (rough estimate)
Refractive Index: 1.6300 (estimate)
PSA: 188.7

5'-sulfamoyl-2-chloroadenosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A262375-10mg	((2R,3S,4R,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl sulfamate	66522-52-9	97%	10mg	$152.0	2024-04-18
Ambeed	A262375-25mg	((2R,3S,4R,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl sulfamate	66522-52-9	97%	25mg	$252.0	2024-04-18
Ambeed	A262375-50mg	((2R,3S,4R,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl sulfamate	66522-52-9	97%	50mg	$427.0	2024-04-18
Ambeed	A262375-100mg	((2R,3S,4R,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl sulfamate	66522-52-9	97%	100mg	$520.0	2025-04-17